BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Mechanism of Action: Inhibition of the
cGAS-STING Pathway

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G140

Cat. No.: B10824762

G140 exerts its anti-inflammatory effects by directly targeting the catalytic activity of cGAS.[1]
The cGAS-STING pathway is a fundamental component of the innate immune system,
responsible for detecting cytosolic double-stranded DNA (dsDNA), a danger signal associated
with pathogens or cellular damage.[1][3] Upon binding to dsDNA, cGAS synthesizes the
second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP) from ATP and GTP.[1][3] 2',3'-cCGAMP
then binds to and activates STING, which is located on the endoplasmic reticulum.[1] This
activation triggers a downstream signaling cascade, leading to the phosphorylation of
Interferon Regulatory Factor 3 (IRF3) and the activation of NF-kB.[2][4] These transcription
factors then translocate to the nucleus to drive the expression of type | interferons and other
pro-inflammatory cytokines.[1][2]

G140 acts as a competitive inhibitor at the ATP/GTP binding site within the catalytic pocket of
cGAS.[3][5] By occupying this active site, G140 prevents the synthesis of 2',3'-cGAMP, thereby
halting the downstream inflammatory cascade.[1][5]

Quantitative Data on G140 Potency and Selectivity
G140 demonstrates high potency for human cGAS (h-cGAS) and significant selectivity over
murine cGAS (m-cGAS).[6][7][8][9][10] This species-specific activity is an important
consideration for the design of translational studies.[5]
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Parameter Value System Reference

IC50 (h-cGAS) 14.0 nM Biochemical Assay [61I71I81I91[10]

IC50 (m-cGAS) 442 nM Biochemical Assay [61I71I8]1I9][10]
THP-1 cells (IFNB1

IC50 (cellular) 1.70 uM [71[11]
mMRNA)
Primary human

IC50 (cellular) 0.86 uM [7]
macrophages

LD50 (cellular) >100 pM THP-1 cells [6][71111]

Signaling Pathway and Experimental Workflow

Diagrams

cGAS-STING Signaling Pathway and G140 Inhibition
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Caption: G140 inhibits the cGAS-STING pathway by blocking 2',3'-cGAMP synthesis.
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General Experimental Workflow for In Vivo G140
Administration

Experimental Setup

Select Animal Model
(e.g., BALB/c mice)

i

Induce Inflammation
(e.g., Imiquimod for psoriasis)

Treatment Protocol

Administer G140 or Vehicle
(e.g., 10 mg/kg, i.p.)

:

Define Treatment Schedule
(e.g., Daily)

Endpoint Analysis

Macroscopic Scoring of Inflammation

:

Measure Physical Parameters
(e.g., ear thickness)

:

Histological Analysis

:

Biomarker Analysis
(e.g., cytokine levels)
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Caption: A generalized workflow for evaluating the in vivo efficacy of G140.

Cellular cGAS Inhibition Assay Workflow
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Culture human monocytic cell line
(e.g., THP-1)

l

Treat cells with varying
concentrations of G140

l

Stimulate cGAS with
dsDNA transfection

l

Incubate for a defined period
(e.g., 4 hours)

l

Extract total RNA

:

Perform qRT-PCR to quantify
IFNB1 and CXCL10 mRNA levels

l

Normalize data to controls and
calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824762#understanding-the-anti-inflammatory-
activity-of-g140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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